Cas no 1161733-96-5 (22-O-beta-D-glucopyranosyl-(1->3)-alpha-L-arabinopyranosyl-3-O-beta-D-xylopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->2)-beta-D-glucuronopyranosyl-soyasapogenol A)
1161733-96-5 structure
Product Name:22-O-beta-D-glucopyranosyl-(1->3)-alpha-L-arabinopyranosyl-3-O-beta-D-xylopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->2)-beta-D-glucuronopyranosyl-soyasapogenol A
CAS No:1161733-96-5
MF:C58H94O28
MW:1239.35018205643
CID:2032516
Update Time:2025-04-21
22-O-beta-D-glucopyranosyl-(1->3)-alpha-L-arabinopyranosyl-3-O-beta-D-xylopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->2)-beta-D-glucuronopyranosyl-soyasapogenol A Chemical and Physical Properties
Names and Identifiers
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- 22-O-beta-D-glucopyranosyl-(1->3)-alpha-L-arabinopyranosyl-3-O-beta-D-xylopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->2)-beta-D-glucuronopyranosyl-soyasapogenol A
- impatienoside F
- (+)-Impatienoside F
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- Inchi: 1S/C58H94O28/c1-53(2)16-23-22-8-9-29-55(4)12-11-30(81-52-44(37(70)36(69)42(83-52)47(75)76)85-51-43(35(68)33(66)27(18-60)80-51)84-48-38(71)31(64)24(62)19-77-48)56(5,21-61)28(55)10-13-58(29,7)57(22,6)15-14-54(23,3)46(45(53)74)86-49-40(73)41(25(63)20-78-49)82-50-39(72)34(67)32(65)26(17-59)79-50/h8,23-46,48-52,59-74H,9-21H2,1-7H3,(H,75,76)
- InChI Key: KCMJRVQUCCWUGK-UHFFFAOYSA-N
- SMILES: CC1(C(O)C(OC2C(O)C(OC3C(O)C(O)C(O)C(CO)O3)C(O)CO2)C2(C(C3C(CC2)(C)C2(C(C4(C(CC2)C(CO)(C)C(OC2C(OC5C(OC6C(O)C(O)C(O)CO6)C(O)C(O)C(CO)O5)C(O)C(O)C(C(=O)O)O2)CC4)C)CC=3)C)C1)C)C
Computed Properties
- Hydrogen Bond Donor Count: 17
- Hydrogen Bond Acceptor Count: 28
- Heavy Atom Count: 86
- XLogP3: -0.369000000000002
22-O-beta-D-glucopyranosyl-(1->3)-alpha-L-arabinopyranosyl-3-O-beta-D-xylopyranosyl-(1->2)-beta-D-galactopyranosyl-(1->2)-beta-D-glucuronopyranosyl-soyasapogenol A Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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